Cas no 81117-74-0 (5-Chloro-3-methyl-6-nitrobenzo[d]oxazol-2(3H)-one)

• Product name: 5-Chloro-3-methyl-6-nitrobenzo[d]oxazol-2(3H)-one
• CAS No: 81117-74-0
• MF: C₈H₅ClN₂O₄
• MW: 228.589300870895
• CID: 986394
• PubChem ID: 337463

5-Chloro-3-methyl-6-nitrobenzo[d]oxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-methyl-6-nitro-1,3-benzoxazol-2-one
• NSC355399
• PCCVICGSNBYADF-UHFFFAOYSA-N
• NSC-355399
• 81117-74-0
• 5-Chloro-3-methyl-6-nitrobenzo[d]oxazol-2(3H)-one
• SCHEMBL14993422
• DTXSID90320163
• 5-chloro-3-methyl-6-nitro-1,3-benzoxazol-2(3H)-one

• Inchi： InChI=1S/C8H5ClN2O4/c1-10-6-2-4(9)5(11(13)14)3-7(6)15-8(10)12/h2-3H,1H3
• InChI Key： PCCVICGSNBYADF-UHFFFAOYSA-N
• SMILES： CN1C2=CC(=C(C=C2OC1=O)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 227.9937843g/mol
• Monoisotopic Mass: 227.9937843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.4Ų